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  4. Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Brand Name: Vulcanchem
CAS No.: 332355-78-9
VCID: VC0409718
InChI: InChI=1S/C28H27N3O4S/c1-5-19-7-11-23(12-8-19)31-26(33)24(25(32)29-28(31)36)16-21-15-17(3)30(18(21)4)22-13-9-20(10-14-22)27(34)35-6-2/h7-16H,5-6H2,1-4H3,(H,29,32,36)/b24-16+
SMILES: CCC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
Molecular Formula: C28H27N3O4S
Molecular Weight: 501.6g/mol

Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate

CAS No.: 332355-78-9

Main Products

VCID: VC0409718

Molecular Formula: C28H27N3O4S

Molecular Weight: 501.6g/mol

Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate - 332355-78-9

CAS No. 332355-78-9
Product Name Ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Molecular Formula C28H27N3O4S
Molecular Weight 501.6g/mol
IUPAC Name ethyl 4-[3-[(E)-[1-(4-ethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Standard InChI InChI=1S/C28H27N3O4S/c1-5-19-7-11-23(12-8-19)31-26(33)24(25(32)29-28(31)36)16-21-15-17(3)30(18(21)4)22-13-9-20(10-14-22)27(34)35-6-2/h7-16H,5-6H2,1-4H3,(H,29,32,36)/b24-16+
Standard InChIKey LBCABXFCALEDNV-LFVJCYFKSA-N
Isomeric SMILES CCC1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)/C(=O)NC2=S
SMILES CCC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
Canonical SMILES CCC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
PubChem Compound 1728036
Last Modified Nov 11 2021
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